molecular formula C13H25NO3 B8486568 1-(2-Hydroxy-2-methylpropoxy)-2,2,6,6-tetramethylpiperidin-4-one CAS No. 290821-85-1

1-(2-Hydroxy-2-methylpropoxy)-2,2,6,6-tetramethylpiperidin-4-one

Cat. No.: B8486568
CAS No.: 290821-85-1
M. Wt: 243.34 g/mol
InChI Key: FUVBNYKKKZSBCG-UHFFFAOYSA-N
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Description

1-(2-Hydroxy-2-methylpropoxy)-2,2,6,6-tetramethylpiperidin-4-one is a useful research compound. Its molecular formula is C13H25NO3 and its molecular weight is 243.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

290821-85-1

Molecular Formula

C13H25NO3

Molecular Weight

243.34 g/mol

IUPAC Name

1-(2-hydroxy-2-methylpropoxy)-2,2,6,6-tetramethylpiperidin-4-one

InChI

InChI=1S/C13H25NO3/c1-11(2)7-10(15)8-12(3,4)14(11)17-9-13(5,6)16/h16H,7-9H2,1-6H3

InChI Key

FUVBNYKKKZSBCG-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(=O)CC(N1OCC(C)(C)O)(C)C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Aqueous hydrogen peroxide is added to a mixture of 1-oxyl-2,2,6,6-tetramethylpiperidin-4-one and ferrous chloride in tert-butyl alcohol at 30-60° C. Excess peroxide is decomposed with aqueous sodium sulfite. The organic layer is concentrated and the residue is purified by flash chromatography to afford the desired 1-(2-hydroxy-2-methylpropoxy)-2,2,6,6-tetramethylpiperidin-4-one.
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Synthesis routes and methods II

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To a mixture of 0.994 g (5 mmol) of ferrous chloride tetrahydrate and 150 mL of tert-butyl alcohol at 35° C. are added, sequentially, 1.18 g (5.0 mmol) of N,N'-(1,2-dimethyl1,2-ethanediylidene)bis(benzenamine), where in formula IV, X is hydrogen, and 17.0 g (100 mmol) of 1-oxyl-2,2,6,6-tetramethylpiperidin-4-one. A solution of 47.5 g (700 mmol) of 50% aqueous hydrogen peroxide mixed with 60 mL of tert-butyl alcohol is added over eight hours at 35-40° C. to the above mixture. The reaction is stirred an additional 16 hours at 40° C. Analysis by gas chromatography shows less than 4% starting nitroxyl present. Solids are removed by filtration, and the filtrate is reacted with aqueous sodium sulfite to decompose excess peroxide. The reaction mixture is thoroughly extracted with ethyl acetate to afford, after concentration, 21.4 g of crude product containing greater than 93% of the title compound as based on gas chromatography.
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